Cas no 115102-78-8 (1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-)

• Product Name: 1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
• CAS No: 115102-78-8
• MF: C₂₂H₄₂O₄
• MW: 370.566487789154
• CID: 2613473
• Update Time: 2024-03-01

1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-5-pentadecyldioxolan-3-yl)acetic acid
• 1,2-Dioxolane-3-acetic acid, 3,5-dimethyl-5-pentadecyl-
• 3,5-Dimethyl-5-pentadecyl-1,2-dioxolane-3-acetic acid
• (3,5-DIMETHYL-5-PENTADECYL-1,2-DIOXOLAN-3-YL)ACETIC ACID

• Inchi： 1S/C22H42O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(2)19-22(3,26-25-21)18-20(23)24/h4-19H2,1-3H3,(H,23,24)
• InChI Key： CELFHYKIFSVOLG-UHFFFAOYSA-N
• SMILES： O1C(C)(CCCCCCCCCCCCCCC)CC(C)(CC(=O)O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 384
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,2-dioxolanes